Cas no 578-85-8 (1-Naphthol-3,6-disulfonic acid)

• Product Name: 1-Naphthol-3,6-disulfonic acid
• CAS No: 578-85-8
• MF: C₁₀H₈O₇S₂
• MW: 304.296320915222
• CID: 38454
• PubChem ID: 43853
• Update Time: 2025-04-18

1-Naphthol-3,6-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthol-3,6-disulfonic acid
• 1-hydroxy-3,6-naphthalenedisulfonate
• 1-Hydroxy-3,6-naphthalenedisulfonic acid
• 1-Hydroxynaphthalene-3,6-bissulfonic acid
• 1-Hydroxynaphthalene-3,6-disulfonic acid
• 1-Naphthol-3,6-disul
• 1-Naphthol-3,6-disulfonic
• 1-naphthol-3,6-disulphonic acid
• 4-Hydroxy-2,7-Naphthalenedisulfonic Acid
• 4-hydroxynaphthalene-2,7-disulfonic acid
• 4-hydroxynaphthalene-2,7-disulphonic acid
• hydroxynaphthalene-3,6-disulfonic acid
• Sodium1-naphthol-3,6-disulfonate
• 4-oxidanylnaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-
• NSC-8627
• SCHEMBL465086
• 4-hydroxynaphthalene-2,7-disulfonicacid
• 1-Naphthol,6-disulfo-
• 2, 4-hydroxy-
• A831660
• 1-Naphthol, 3,6-disulfo-
• EINECS 209-432-6
• AKOS015897333
• NS00033806
• FT-0618723
• NSC 8627
• 578-85-8
• DTXSID3060370
• NSC8627
• DTXCID3042263
• 27177-25-9
• 631-093-1
• TZBROGJRQUABOK-UHFFFAOYSA-N
• FH07789

• Inchi： 1S/C10H8O7S2/c11-10-5-8(19(15,16)17)4-6-3-7(18(12,13)14)1-2-9(6)10/h1-5,11H,(H,12,13,14)(H,15,16,17)
• InChI Key： TZBROGJRQUABOK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C=CC(=CC=2C=1)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 303.97100
• Monoisotopic Mass: 303.971144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 146

Experimental Properties

• Density: 1.816
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• PSA: 145.73000
• LogP: 3.20040
• FEMA: 2680